![molecular formula C14H14N2O6 B8469530 2-Hydroxy-4-(hydroxyimino)-2-[(1H-indol-3-yl)methyl]pentanedioic acid CAS No. 565468-84-0](/img/structure/B8469530.png)
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REACTION_CXSMILES
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N1C2C(=CC=CC=2)C(CC(=O)C(O)=O)=C1.[OH-:16].[Na+].C([O-])(=O)C(C)=O.[Na+].[OH:25][C:26]([CH2:36][C:37]1[C:45]2[C:40](=[CH:41][CH:42]=[CH:43][CH:44]=2)[NH:39][CH:38]=1)([C:33]([OH:35])=[O:34])[CH2:27][C:28](=O)[C:29]([OH:31])=[O:30].Cl.[NH2:47]O.Cl>C(=O)([O-])[O-].[Na+].[Na+]>[OH:25][C:26]([CH2:36][C:37]1[C:45]2[C:40](=[CH:41][CH:42]=[CH:43][CH:44]=2)[NH:39][CH:38]=1)([C:33]([OH:35])=[O:34])[CH2:27][C:28](=[N:47][OH:16])[C:29]([OH:31])=[O:30] |f:1.2,3.4,6.7,9.10.11|
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Name
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Quantity
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10 g
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Type
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reactant
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Smiles
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N1C=C(C2=CC=CC=C12)CC(C(=O)O)=O
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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16.3 g
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Type
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reactant
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Smiles
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C(C(=O)C)(=O)[O-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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OC(CC(C(=O)O)=O)(C(=O)O)CC1=CNC2=CC=CC=C12
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Name
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Quantity
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13.7 g
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Type
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reactant
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Smiles
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Cl.NO
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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[OH-].[Na+]
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Cl
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Name
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Quantity
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98 mL
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Type
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solvent
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Smiles
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C([O-])([O-])=O.[Na+].[Na+]
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Control Type
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AMBIENT
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Type
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CUSTOM
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Details
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agitated at ambient temperature for 4 hours
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Rate
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UNSPECIFIED
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RPM
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0
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Type
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CUSTOM
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Details
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was obtained
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Type
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EXTRACTION
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Details
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to extract the organic matter in ethyl acetate
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Type
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WASH
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Details
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The organic layer was rinsed with aqueous saturated sodium chloride
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Type
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DRY_WITH_MATERIAL
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Details
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dried over anhydrous magnesium sulfate
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Type
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CONCENTRATION
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Details
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subsequently concentrated
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Type
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CUSTOM
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Details
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to obtain the residue
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Type
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CUSTOM
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Details
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The residue was recrystallized in aqueous 28% ammonia and ethanol
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Reaction Time |
4 h |
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Name
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Type
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product
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Smiles
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OC(CC(C(=O)O)=NO)(C(=O)O)CC1=CNC2=CC=CC=C12
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| Type | Value | Analysis |
|---|---|---|
| AMOUNT: MASS | 5.51 g | |
| YIELD: PERCENTYIELD | 32% |
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
